Cas no 1339042-77-1 (1-ethyl-2-ethynyl-1H-imidazole)

• Product Name: 1-ethyl-2-ethynyl-1H-imidazole
• CAS No: 1339042-77-1
• MF: C₇H₈N₂
• MW: 120.151821136475
• CID: 5295525
• Update Time: 2025-05-19

1-ethyl-2-ethynyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-ethynyl-1H-imidazole
• 1-ethyl-2-ethynylimidazole

• Inchi： 1S/C7H8N2/c1-3-7-8-5-6-9(7)4-2/h1,5-6H,4H2,2H3
• InChI Key： VBUZIUFGZOXVSW-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1C#C)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 133
• XLogP3: 0.6
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-ethyl-2-ethynyl-1H-imidazole

Introduction to 1-ethyl-2-ethynyl-1H-imidazole (CAS No. 1339042-77-1)

1-ethyl-2-ethynyl-1H-imidazole, identified by the Chemical Abstracts Service Number (CAS No.) 1339042-77-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the imidazole class, which is well-known for its versatility in medicinal chemistry, particularly in the design of bioactive molecules.

The molecular structure of 1-ethyl-2-ethynyl-1H-imidazole consists of an imidazole ring substituted with an ethyl group at the 1-position and an ethynyl (acetylenic) group at the 2-position. This specific arrangement imparts distinct electronic and steric characteristics to the molecule, making it a valuable scaffold for further chemical modifications and functionalization. The presence of the ethynyl group, in particular, opens up possibilities for diverse chemical reactions such as Sonogashira coupling, which is widely used in the synthesis of complex organic molecules.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. 1-ethyl-2-ethynyl-1H-imidazole has emerged as a compound of interest due to its ability to serve as a precursor in the synthesis of more complex molecules. For instance, its reactivity with various nucleophiles allows for the introduction of additional functional groups, enabling the creation of libraries of derivatives that can be screened for biological activity.

One of the most compelling aspects of 1-ethyl-2-ethynyl-1H-imidazole is its utility in medicinal chemistry. The imidazole core is a common motif in many pharmacologically active compounds, including antiviral, antibacterial, and anticancer agents. By leveraging the structural features of 1-ethyl-2-ethynyl-1H-imidazole, researchers can design molecules that target specific biological pathways with high affinity and selectivity.

Recent studies have highlighted the potential of 1-ethyl-2-ethynyl-1H-imidazole in the development of novel therapeutic agents. For example, researchers have explored its use as a building block in the synthesis of small-molecule inhibitors targeting enzymes involved in cancer progression. The ethynyl group provides a versatile handle for further functionalization, allowing chemists to introduce pharmacophores that enhance binding affinity to biological targets.

The chemical reactivity of 1-ethyl-2-ethynyl-1H-imidazole also makes it a valuable intermediate in materials science applications. The ability to undergo cross-coupling reactions with various substrates enables the synthesis of polymers and coatings with tailored properties. These materials can find applications in electronics, coatings, and even biodegradable materials, showcasing the broad utility of this compound beyond traditional pharmaceuticals.

From a synthetic chemistry perspective, 1-ethyl-2-ethynyl-1H-imidazole offers a unique platform for exploring new reaction pathways and methodologies. The combination of its heterocyclic core and reactive functional groups makes it an attractive candidate for developing novel synthetic strategies. Such advancements not only contribute to the field of organic chemistry but also have implications for drug discovery and industrial applications.

In conclusion, 1-ethyl-2-ethynyl-1H-imidazole (CAS No. 1339042-77-1) is a multifaceted compound with significant potential in pharmaceutical research, materials science, and synthetic chemistry. Its unique structural features and reactivity make it a valuable scaffold for designing novel bioactive molecules and advanced materials. As research continues to uncover new applications for this compound, its importance in scientific innovation is likely to grow further.